Cas no 1356404-50-6 (ethyl 3-(1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate)

• Product Name: ethyl 3-(1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate
• CAS No: 1356404-50-6
• CID: 4592932
• PubChem ID: 104877518
• Update Time: 2025-10-31

ethyl 3-(1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-methylpyrazol-3-yl)-3-oxopropanoate
• ethyl 3-(1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate

Additional information on ethyl 3-(1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate

Comprehensive Overview of Ethyl 3-(1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate (CAS No. 1356404-50-6)

Ethyl 3-(1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate (CAS No. 1356404-50-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 1-methyl-1H-pyrazole moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the β-keto ester functionality, make it a versatile building block for heterocyclic chemistry and drug discovery.

The compound’s CAS No. 1356404-50-6 is frequently searched in scientific databases, reflecting its relevance in modern synthetic chemistry. Researchers are particularly interested in its applications for designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics. Recent trends in AI-driven drug discovery have further amplified interest in such intermediates, as computational models highlight their potential for molecular docking and structure-activity relationship (SAR) studies.

From a synthetic perspective, ethyl 3-(1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate is synthesized via Claisen condensation or similar acylative strategies. Its 1-methylpyrazole ring enhances metabolic stability, a critical factor in prodrug development. This property is increasingly valued in the context of green chemistry, where researchers prioritize compounds with improved biodegradability and reduced toxicity.

In agrochemical applications, derivatives of this compound are explored for their pesticidal activity, addressing global concerns about crop protection and sustainable agriculture. The pyrazole core is known to interact with biological targets in pests, making it a hotspot for innovation. Searches for eco-friendly pesticides often lead to discussions about such advanced intermediates.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1356404-50-6, ensuring high purity for research use. The compound’s spectral data is meticulously documented in open-access repositories, supporting collaborative science. This transparency aligns with the FAIR data principles, a trending topic in open science initiatives.

Looking ahead, ethyl 3-(1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate is poised to play a pivotal role in precision medicine and material science. Its adaptability in multi-step synthesis and compatibility with catalyzed reactions (e.g., Pd-catalyzed cross-coupling) underscore its industrial potential. As the scientific community leans toward automated synthesis platforms, compounds like this will likely see expanded use in high-throughput screening pipelines.

In summary, CAS No. 1356404-50-6 represents a convergence of innovation and practicality. Its integration into drug design, agrochemicals, and methodological advancements reflects the compound’s multidisciplinary appeal. For researchers navigating the complexities of small-molecule development, this intermediate offers both reliability and forward-looking utility.